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Compound of Interest

Compound Name: Allyl alcohol-1-13C

Cat. No.: B1625885

For: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of Allyl alcohol-1-13C,
a site-specifically labeled isotopic variant of allyl alcohol. It details the compound's structure,
physicochemical properties, synthesis protocols, and critical applications as a probe in
mechanistic and metabolic studies. The inclusion of quantitative data tables, detailed
experimental procedures, and logical workflow diagrams is intended to support advanced
research and development activities.

Introduction: The Significance of Site-Specific
Isotopic Labeling

Site-specific isotopic labeling with stable isotopes like carbon-13 is a powerful technique in
chemical and biochemical research.[1] Unlike uniform labeling, introducing a 13C atom at a
specific position allows researchers to track the transformation of that particular atom through
complex reactions or biological pathways.[1] Allyl alcohol-1-13C, with its label at the C-1
position, is an invaluable tool for several reasons:

» Mechanistic Elucidation: It enables the precise tracking of the labeled carbon atom, helping
to unravel complex reaction mechanisms, identify transient intermediates, and understand
how chemical bonds are formed and broken.[1]
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» Metabolic Pathway Analysis: In biochemical studies, the 13C label acts as a tracer to map the
metabolic fate of allyl alcohol within living organisms, identifying key enzymatic
transformations and downstream metabolites.[1]

o Enhanced NMR Spectroscopy: Carbon-13 is NMR-active. Incorporating a 13C label at a
specific site enhances the corresponding signal in Nuclear Magnetic Resonance (NMR)
spectra, which is instrumental for the structural determination of molecules.[1]

Molecular Structure and Formula

Allyl alcohol-1-13C is prop-2-en-1-ol with a carbon-13 isotope at the C-1 position. Its
canonical SMILES representation is C=C[13CH2]0O.[2]

Click to download full resolution via product page

Caption: Molecular structure of Allyl alcohol-1-13C.
Key ldentifiers:

o |[UPAC Name: (1-3C)prop-2-en-1-ol[2]

¢ Molecular Formula: C213CHeO[3]

e Linear Formula: H2.C=CH*3CH20H
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« CAS Number: 102781-45-3[2][3]

Physicochemical Properties

The quantitative properties of Allyl alcohol-1-13C are summarized below. This data is
essential for experimental design, safety protocols, and analytical characterization.

Property Value Reference(s)
Molecular Weight 59.07 g/mol [4]

Isotopic Purity 99 atom % 13C

Chemical Purity 297% [4]

Density 0.869 g/mL at 25 °C

Boiling Point 96-98 °C

Melting Point -129 °C

Flash Point 22 °C (71.6 °F) - closed cup

Experimental Protocols: Synthesis

Two primary methods for the synthesis of Allyl alcohol-1-13C are documented: the hydrolysis
of labeled allyl chloride and the dehydration of labeled glycerol.

Method 1: Hydrolysis of Allyl chloride-1-13C

This method involves the direct substitution of a chloride atom with a hydroxyl group via a
bimolecular nucleophilic substitution (SN2) mechanism.[1] A hydroxide ion (OH™) acts as the
nucleophile, attacking the electrophilic carbon atom bearing the 13C label on Allyl chloride-1-
13C.[1] This process is scalable, but careful control of reaction temperature is crucial to
manage exothermicity and prevent the formation of impurities.[1]

Method 2: Dehydration of Glycerol-1-3C

A detailed laboratory-scale procedure involves the oxalic acid-catalyzed dehydration of
Glycerol-1-13C.[1]
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Protocol:

» Reaction Setup: A mixture of Glycerol-1-13C (e.g., 250 g) and anhydrous oxalic acid (e.qg.,
500 g) is prepared in a suitable reaction vessel equipped for distillation.[1]

e Dehydration: The mixture is heated to 190-200°C under reduced pressure.[1]

o Distillation: The crude Allyl alcohol-1-13C is collected by distillation at a boiling range of 95—
97°C.[1]

o Purification: A critical purification step is performed to remove residual formate ester
byproducts. This is achieved through alkaline hydrolysis with a 10% sodium hydroxide
solution, followed by a final redistillation to yield the pure product.[1]

Glycerol-1-13C + Anhydrous Oxalic Acid

;

Heat to 190-200°C
(Reduced Pressure)

Crude Allyl alcohol-1-13C
(distilled at 95-97°C)

Alkaline Hydrolysis
(10% NaOH Solution)

[Removal of Formate Esters]

Redistillation

Pure Allyl alcohol-1-13C
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Caption: Synthesis workflow for Allyl alcohol-1-13C from Glycerol-1-13C.
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Applications in Research: A Mechanistic and
Metabolic Probe

The primary utility of Allyl alcohol-1-13C is as a tracer for the C-1 carbon in chemical and
biological systems.
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Caption: Logical workflow for using Allyl alcohol-1-13C as a tracer.

This workflow demonstrates how the compound is used to gain fundamental insights. For
example, in palladium-catalyzed reactions, it has been used to synthesize 13C-labeled allyl
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chloride, allowing for precise tracking of the carbon's path in coordination chemistry.[1] In
metabolic studies, after an organism processes the labeled alcohol, the distribution of the 13C
label in downstream products reveals the metabolic pathways involved in its transformation.[1]

Safety Information

Allyl alcohol-1-13C is a hazardous chemical and must be handled with appropriate safety
precautions. It is classified as a flammable liquid and is acutely toxic if swallowed, in contact
with skin, or if inhaled. It also causes skin and eye irritation and may cause respiratory irritation.
The compound is very toxic to aquatic life with long-lasting effects.

» Signal Word: Danger
e Hazard Class: Flammable Liquid (Class 3)

 Target Organs: Respiratory system

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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